5-(Tert-butyl)-2-(cyclopropylmethoxy)benzaldehyde
Overview
Description
“5-(Tert-butyl)-2-(cyclopropylmethoxy)benzaldehyde” is a complex organic compound. It contains a benzaldehyde group, which is a type of aromatic aldehyde, a tert-butyl group, which is a type of alkyl group, and a cyclopropylmethoxy group, which is a type of ether group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the aromatic benzene ring of the benzaldehyde group, the bulky tert-butyl group, and the three-membered cyclopropyl ring of the cyclopropylmethoxy group .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the aldehyde group in the benzaldehyde moiety, which is typically quite reactive. The tert-butyl group is generally quite inert but can influence the reactivity of the compound due to its steric bulk .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structural features. For example, the presence of the aldehyde group could make it polar, and the aromatic ring could contribute to its stability .Scientific Research Applications
Synthesis and Characterization
The synthesis of related compounds such as 5-tert-butyl-2-hydroxy-benzaldehyde has been achieved through hydroformylation, catalyzed by magnesium methoxide under anhydrous conditions. This process highlights the methodology for synthesizing benzaldehyde derivatives, characterized by NMR and elemental analysis, indicating the broad utility of these compounds in organic synthesis and material science (Hui Jian-bin, 2011).
Catalysis and Chemical Reactions
Research into copper(II) complexes of thioether-substituted salcyen and salcyan derivatives, derived from similar aldehydes, has unveiled their utility in catalyzing ligand-based oxidations. This showcases the role of benzaldehyde derivatives in developing catalysts for oxidation reactions, with implications for green chemistry and synthesis (I. Sylvestre et al., 2005).
Properties
IUPAC Name |
5-tert-butyl-2-(cyclopropylmethoxy)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O2/c1-15(2,3)13-6-7-14(12(8-13)9-16)17-10-11-4-5-11/h6-9,11H,4-5,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTDPRPQAVFKZSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)OCC2CC2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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